Cas no 1261536-85-9 (4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261536-85-9
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4920353
• Update Time: 2025-06-12

4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H8F3NO/c13-12(14,15)10-4-2-1-3-8(10)9-7-16-6-5-11(9)17/h1-7H,(H,16,17)
• InChI Key： XOQIXXAXWGEBCA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CNC=CC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 370
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261536-85-9)

4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261536-85-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive study in academic and industrial settings.

The molecular structure of 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine consists of a pyridine core substituted with a hydroxyl group at the 4-position and a 2-(trifluoromethyl)phenyl group at the 3-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. The hydroxyl group, on the other hand, introduces polar characteristics, influencing solubility and interaction with biological targets.

In recent years, 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine has been explored for its pharmacological potential. Studies have indicated that this compound exhibits inhibitory effects on various enzymes and receptors, suggesting its utility in the development of therapeutic agents. For instance, research has highlighted its interaction with kinases and other signaling molecules, which are pivotal in pathways associated with inflammation, cancer, and neurodegenerative diseases.

The trifluoromethyl substituent is particularly noteworthy in medicinal chemistry due to its ability to modulate electronic properties and binding affinity. This feature has been leveraged in the design of small-molecule inhibitors with improved pharmacokinetic profiles. The hydroxyl group further contributes to the compound's versatility, enabling hydrogen bonding interactions that are essential for binding to biological targets.

Recent advancements in computational chemistry have facilitated the virtual screening of 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine against large databases of biological targets. These studies have revealed promising candidates for further optimization into lead compounds. The integration of machine learning algorithms has enhanced the accuracy of predicting binding affinities andADME (Absorption, Distribution, Metabolism, and Excretion) properties, accelerating the drug discovery process.

Experimental validation of these computational findings has been crucial in confirming the biological activity of 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine. In vitro assays have demonstrated its efficacy in inhibiting specific enzymes and modulating signaling pathways. These results have laid the groundwork for preclinical studies, which are essential for evaluating safety and efficacy before human trials.

The synthesis of 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of the molecule.

The role of 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine in drug development is further underscored by its potential as a scaffold for derivative synthesis. By modifying specific functional groups, researchers can generate libraries of compounds with tailored biological activities. This approach has been successful in identifying novel therapeutic agents with improved efficacy and reduced side effects.

The growing interest in 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine is also reflected in the increasing number of patents filed for its use in pharmaceutical applications. These patents highlight its commercial significance and the ongoing efforts to explore its full potential. As research continues to uncover new applications, this compound is poised to play a vital role in addressing unmet medical needs.

In conclusion, 4-Hydroxy-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261536-85-9) represents a promising candidate in pharmaceutical research due to its unique structural features and biological activities. The combination of computational modeling, synthetic chemistry, and experimental validation has provided valuable insights into its potential therapeutic applications. As advancements in drug discovery technologies continue to evolve, compounds like this are expected to contribute significantly to the development of novel treatments for various diseases.